rac-1-[(1R,2S)-2-cyclohexylcyclopropyl]methanamine hydrochloride

Specification

• CAS No.: 2307779-75-3
• Molecular Formula: C10H20ClN
• Molecular Weight: 189.7

Introduction

rac-1-[(1R,2S)-2-cyclohexylcyclopropyl]methanamine hydrochloride is a chemical compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of amines and is characterized by its unique cyclopropyl and cyclohexyl moieties, which contribute to its biological activity.

Chemical Identifiers:

• InChI Key: NRUXACTZTNPQNH-JBUOLDKXSA-N.

• Molecular Weight: Not explicitly stated, but similar compounds have a molecular weight around 189.7 g/mol.

Synthesis and Reactivity

The synthesis of rac-1-[(1R,2S)-2-cyclohexylcyclopropyl]methanamine hydrochloride typically involves several steps, including deprotonation reactions facilitated by reagents like sodium hydride. Solvents such as tetrahydrofuran (THF) or dimethylformamide (DMF) are commonly used. The reaction conditions, including temperature and time, are critical for optimizing yield and purity.

Synthesis Steps:

• Deprotonation: Use of sodium hydride to initiate the reaction.

• Cycloaddition: Formation of the cyclopropyl ring.

• Amination: Introduction of the methanamine group.

Mechanism of Action and Biological Activity

The primary mechanism of action for rac-1-[(1R,2S)-2-cyclohexylcyclopropyl]methanamine hydrochloride involves the inhibition of the AKT signaling pathway. AKT is a serine/threonine kinase crucial for cell survival and proliferation, making it a target for cancer therapy.

Biological Implications:

• Cancer Therapy: Inhibition of AKT signaling can modulate downstream pathways involved in cancer progression.

• Potential Applications: Research is ongoing to explore its efficacy in treating diseases related to AKT dysregulation.

Safety and Handling

Handling rac-1-[(1R,2S)-2-cyclohexylcyclopropyl]methanamine hydrochloride requires caution due to its potential toxicity. Similar compounds are known to cause skin irritation and are harmful if swallowed.

Safety Precautions:

• Personal Protective Equipment (PPE): Gloves and protective clothing.

• Storage Conditions: Cool, dry place away from incompatible substances.

Future Research Directions:

• In Vitro Studies: Assessing efficacy in cell lines.

• In Vivo Studies: Evaluating safety and efficacy in animal models.